8-(ethanesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-ethylsulfonyl-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C12H21N3O4S/c1-3-7-15-10(16)12(13-11(15)17)5-8-14(9-6-12)20(18,19)4-2/h3-9H2,1-2H3,(H,13,17)
• InChI Key: GOIZKECMXMAGKF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2(CCN(CC2)S(=O)(=O)CC)NC1=O
• Molecular Formula: C12H21N3O4S
• Molecular Weight: 303.38 g/mol

Description

Synthesis Analysis

The synthesis of related compounds, such as 1,3,8-triazaspiro[4.5]decane-2,4-diones, has been reported. These compounds were obtained via the Strecker reaction of cyanohydrin with ammonium carbonate. Another method involves a multi-step reaction sequence including hydrolysis, esterification, acylation, intramolecular condensation, and O-acylation.

Scientific Research Applications

8-(ethanesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has been studied for its potential applications in scientific research. It has been investigated as a potential therapeutic agent for various diseases, including cancer, Alzheimer’s disease, and Parkinson’s disease. It has also been studied for its ability to modulate the activity of enzymes and proteins involved in various biochemical and physiological processes. In addition, this compound has been investigated as a potential drug delivery system for the delivery of drugs to specific tissues or organs.

Mechanism of Action

The exact mechanism of action of 8-(ethanesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is not yet fully understood. However, it is believed to act as a modulator of several biochemical and physiological processes. It has been shown to interact with a variety of proteins and enzymes, including those involved in signal transduction pathways and the regulation of gene expression. It has also been shown to interact with receptors, such as the serotonin receptor, and to modulate the activity of enzymes involved in the metabolism of drugs.
Biochemical and Physiological Effects
This compound has been shown to modulate the activity of several biochemical and physiological processes. It has been shown to modulate the expression of genes involved in cell cycle regulation, apoptosis, and inflammation. It has also been shown to modulate the activity of enzymes involved in signal transduction pathways and the metabolism of drugs. In addition, this compound has been shown to modulate the activity of receptors involved in the regulation of neurotransmitters, such as serotonin.

Advantages and Limitations for Lab Experiments

8-(ethanesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has several advantages and limitations for laboratory experiments. One advantage is that it is a small molecule, which makes it easier to synthesize and manipulate in the laboratory. In addition, it has been shown to interact with a variety of proteins and enzymes and to modulate the activity of several biochemical and physiological processes. However, there are some limitations to using this compound in laboratory experiments. For example, it has a relatively short half-life, which may limit its use in long-term experiments. In addition, its mechanism of action is not yet fully understood, which may limit its use in certain experiments.

Future Directions

There are a number of potential future directions for 8-(ethanesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione research. One potential direction is to further investigate its mechanism of action and its interactions with proteins and enzymes. Another potential direction is to investigate its potential therapeutic applications, such as its ability to modulate the activity of receptors involved in the regulation of neurotransmitters. In addition, further research could be conducted to investigate its potential as a drug delivery system for the delivery of drugs to specific tissues or organs. Finally, further research could be conducted to investigate its potential as an imaging agent for the diagnosis of diseases.

Synthesis Methods

8-(ethanesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione can be synthesized using a number of different methods. The most common method is a two-step synthesis involving the reaction of a primary amine with a sulfonyl chloride in the presence of a base, followed by the addition of a propyl group to the resulting amine. This method has been used to synthesize a number of different derivatives of this compound. Other methods for synthesizing this compound include the reaction of an alkyne with a sulfonyl chloride and the reaction of a primary amine with an alkyne in the presence of a base.